Cas no 1629892-68-7 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
• CAS No: 1629892-68-7
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 6101666
• PubChem ID: 118690686
• Update Time: 2025-11-07

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
• SCHEMBL17473551
• EN300-1139196
• 1629892-68-7

• Inchi： 1S/C8H11BrN2O2/c1-8(2,7(12)13)5-4-6(9)10-11(5)3/h4H,1-3H3,(H,12,13)
• InChI Key： AQMDRAGRPCLOHP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)(C)C)N(C)N=1

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid (CAS No. 1629892-68-7)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid (CAS No. 1629892-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a 1-methyl-1H-pyrazole core with a 2-methylpropanoic acid moiety. The presence of the bromo substituent at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for bioactive molecules targeting inflammation and metabolic disorders.

The compound's CAS No. 1629892-68-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate heightened interest in pyrazole-based compounds due to their versatility in medicinal chemistry. For instance, the 1-methyl-1H-pyrazole scaffold is a common motif in kinase inhibitors, a class of therapeutics dominating oncology research. Additionally, the 2-methylpropanoic acid group contributes to the compound's solubility and bioavailability, critical factors in formulation development. These attributes align with current industry demands for highly functionalized intermediates that streamline drug design workflows.

From a synthetic perspective, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid exemplifies modern heterocyclic chemistry innovations. Its synthesis typically involves palladium-catalyzed cross-coupling reactions, a hotspot in green chemistry discussions. Environmental concerns have driven searches for sustainable bromination methods, placing this compound at the intersection of efficiency and eco-friendliness. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a topic frequently queried by quality control specialists.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored. The 3-bromo-1-methyl-1H-pyrazole unit shares structural similarities with fungicide precursors, sparking investigations into crop protection agents. With global food security debates intensifying, such applications resonate with agricultural researchers seeking next-generation pest control solutions. Patent analyses reveal incremental innovations around CAS 1629892-68-7, suggesting untapped commercial opportunities.

Regulatory compliance remains a key consideration for users of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid. While not classified as hazardous under major chemical inventories, proper handling protocols for brominated compounds are widely discussed in safety forums. The compound's stability under various pH conditions is another trending query, particularly for process chemists optimizing reaction conditions. Storage recommendations often emphasize protection from light due to the photosensitive nature of its bromo substituent.

In computational chemistry, molecular docking studies involving 1629892-68-7 have gained traction. The compound's hydrogen-bonding capacity and steric profile make it a candidate for virtual screening libraries. Such applications align with the pharmaceutical industry's shift toward AI-driven drug discovery, a dominant theme in recent scientific literature. Researchers frequently compare its properties with analogous 5-arylpyrazole derivatives to establish structure-activity relationships.

The market for 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid reflects broader trends in fine chemical supply chains. Sourcing inquiries often focus on scale-up feasibility and cost-effective synthesis routes, indicating its transition from laboratory-scale to potential industrial production. Analytical certificates emphasizing ≥95% purity are commonly requested, underscoring quality expectations in end-use applications.

Emerging research explores the compound's utility in material science, particularly as a ligand for metal-organic frameworks (MOFs). This interdisciplinary angle addresses sustainability goals by developing functionalized porous materials for gas storage—a subject trending in energy-related publications. Such diverse applications reinforce the importance of CAS 1629892-68-7 across scientific domains.

In conclusion, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid represents a multifaceted chemical entity with expanding horizons. Its structural uniqueness and reactivity continue to inspire innovations aligned with contemporary scientific priorities, from precision medicine to green chemistry. As investigation into pyrazole chemistry advances, this compound's role as a research enabler appears poised for further growth.